Cas no 19654-14-9 (2-(3-Bromophenyl)benzodthiazole)

2-(3-Bromophenyl)benzothiazole is a brominated benzothiazole derivative commonly utilized as an intermediate in organic synthesis and pharmaceutical research. Its key structural feature—the bromine substitution at the 3-position of the phenyl ring—enhances reactivity in cross-coupling reactions, such as Suzuki or Stille couplings, facilitating the construction of complex aromatic systems. The benzothiazole moiety contributes to its utility in materials science, particularly in the development of fluorescent dyes and optoelectronic materials. This compound exhibits stability under standard handling conditions, making it a reliable building block for heterocyclic chemistry. Its well-defined reactivity profile ensures consistent performance in synthetic applications.
2-(3-Bromophenyl)benzodthiazole structure
19654-14-9 structure
Product Name:2-(3-Bromophenyl)benzodthiazole
CAS No:19654-14-9
MF:C13H8BrNS
MW:290.178320884705
MDL:MFCD00579076
CID:139124
PubChem ID:6382460
Update Time:2025-10-05

2-(3-Bromophenyl)benzodthiazole Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole,2-(3-bromophenyl)-
    • 2-(3-bromophenyl)-1,3-benzothiazole
    • 2-(3-bromophenyl)benzo[d]thiazole
    • 2-(2,4-DIFLUOROPHENOXY)-5-FLUOROBENZALDEHYDE
    • 2-(3-bromophenyl)-benzothiazole
    • AmbkkkkK357
    • Benzothiazole,2-(3-bromophenyl)
    • 2-(3-Bromophenyl)benzothiazole
    • XCMGDNMMLIJSQA-UHFFFAOYSA-N
    • 2-(m-bromo-phenyl)-benzothiazole
    • ARK100013
    • SY046138
    • AK154837
    • ST2403884
    • AX8061692
    • A880091
    • AC-29827
    • DTXSID80422988
    • AKOS000467274
    • FT-0732211
    • 19654-14-9
    • SCHEMBL752798
    • CS-0155911
    • CHEMBL3741446
    • AKOS000454337
    • F18765
    • MFCD00579076
    • CS-12308
    • DB-065910
    • 2-(3-Bromophenyl)benzodthiazole
    • MDL: MFCD00579076
    • Inchi: 1S/C13H8BrNS/c14-10-5-3-4-9(8-10)13-15-11-6-1-2-7-12(11)16-13/h1-8H
    • InChI Key: XCMGDNMMLIJSQA-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1=NC2C=CC=CC=2S1

Computed Properties

  • Exact Mass: 288.95600
  • Monoisotopic Mass: 288.95608g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 41.1

Experimental Properties

  • Density: 1.546
  • Boiling Point: 409.209 °C at 760 mmHg
  • Flash Point: 201.283 °C
  • PSA: 41.13000
  • LogP: 4.72580

2-(3-Bromophenyl)benzodthiazole Customs Data

  • HS CODE:2934200090
  • Customs Data:

    China Customs Code:

    2934200090

    Overview:

    2934200090. Other compounds containing a benzothiazole ring. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934200090. other compounds containing in the structure a benzothiazole ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(3-Bromophenyl)benzodthiazole Pricemore >>

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2-(3-Bromophenyl)benzodthiazole Related Literature

Additional information on 2-(3-Bromophenyl)benzodthiazole

Comprehensive Analysis of 2-(3-Bromophenyl)benzothiazole (CAS No. 19654-14-9): Properties, Applications, and Industry Trends

2-(3-Bromophenyl)benzothiazole (CAS No. 19654-14-9) is a specialized organic compound belonging to the benzothiazole family, widely recognized for its unique structural and functional properties. This heterocyclic compound features a benzothiazole core substituted with a 3-bromophenyl group, making it a valuable intermediate in pharmaceuticals, agrochemicals, and material science. Its molecular formula, C13H8BrNS, and precise synthesis routes have garnered significant attention in research and industrial applications.

In recent years, the demand for benzothiazole derivatives has surged due to their versatility in drug discovery and optoelectronic materials. Researchers frequently search for "2-(3-Bromophenyl)benzothiazole synthesis" or "CAS 19654-14-9 applications," reflecting its growing relevance. The compound’s photoluminescent properties and potential as a fluorescence probe align with trends in bioimaging and sensor development, addressing key questions like "How is 2-(3-Bromophenyl)benzothiazole used in OLEDs?" or "What are the biological activities of benzothiazole derivatives?"

The synthesis of 2-(3-Bromophenyl)benzothiazole typically involves condensation reactions between 2-aminothiophenol and 3-bromobenzaldehyde, followed by oxidative cyclization. This process is optimized for high yield and purity, critical for applications such as organic light-emitting diodes (OLEDs) and corrosion inhibitors. Industry reports highlight its role in improving the efficiency of electronic devices, a hotspot topic linked to searches like "benzothiazole compounds in renewable energy."

From a regulatory perspective, CAS 19654-14-9 is not classified as hazardous under major chemical inventories, ensuring its safe handling in controlled environments. However, users often inquire about "2-(3-Bromophenyl)benzothiazole safety data" or "storage conditions for bromophenyl compounds," emphasizing the need for clear technical documentation. Its stability under standard conditions and compatibility with common solvents further enhance its utility in lab-scale and industrial settings.

Looking ahead, innovations in green chemistry are driving interest in sustainable synthesis methods for 2-(3-Bromophenyl)benzothiazole. Queries such as "eco-friendly benzothiazole production" or "catalytic approaches for bromophenyl derivatives" underscore this shift. As a high-value chemical, its integration into advanced materials and biomedical research positions it as a compound of enduring scientific and commercial importance.

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